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Compound of Interest

Compound Name: Galanin (1-29) (rat, mouse)

Cat. No.: B1142002 Get Quote

Technical Support Center: Galanin (1-29)
Administration
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the appropriate selection of vehicles for Galanin (1-29)

administration. This resource includes troubleshooting guides, frequently asked questions

(FAQs), detailed experimental protocols, and summaries of quantitative data to ensure

successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for reconstituting lyophilized Galanin (1-29)?

A1: For initial reconstitution, sterile, purified water is the recommended solvent.[1] Galanin (1-

29) is soluble in water up to 1 mg/mL.

Q2: What are the most common vehicles for in vivo administration of Galanin (1-29)?

A2: The choice of vehicle depends on the route of administration. For intracerebroventricular

(ICV) injections, sterile 0.9% physiological saline is frequently used.[2] Ringer's solution is

another suitable vehicle for central administration.

Q3: Can I use buffers other than saline for in vivo studies?
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A3: While saline and Ringer's solution are the most cited vehicles, other biocompatible buffers

can be used. It is crucial to ensure the buffer is sterile, isotonic, and at a physiological pH to

avoid adverse reactions. Always perform a small-scale solubility and stability test before

proceeding with animal studies.

Q4: What is a suitable vehicle for in vitro experiments?

A4: For cell-based assays, Galanin (1-29) can be dissolved in sterile water or a buffer

compatible with your cell culture medium. Some protocols report the use of dimethyl sulfoxide

(DMSO) for preparing stock solutions, which are then further diluted in the culture medium. It is

important to ensure the final concentration of DMSO is not toxic to the cells.

Q5: How should I store Galanin (1-29) solutions?

A5: Lyophilized Galanin (1-29) should be stored at -20°C. Once reconstituted, it is

recommended to prepare solutions fresh for each experiment. If storage is necessary, aliquot

the solution into single-use volumes and store at -20°C for up to one month. Avoid repeated

freeze-thaw cycles.
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Issue Potential Cause Recommended Solution

Precipitation upon

reconstitution

- Peptide concentration is too

high.- Improper pH of the

solvent.

- Ensure the final

concentration does not exceed

1 mg/mL in water.- The net

charge of Galanin (1-29) can

be calculated to predict its

solubility at different pH values.

If the peptide is basic,

dissolving it in a slightly acidic

solution (e.g., 0.1% acetic

acid) may help. Conversely, if it

is acidic, a slightly basic

solution (e.g., 10% ammonium

bicarbonate) may be used.

Reduced biological activity

- Peptide degradation due to

improper storage.- Adsorption

of the peptide to labware.

- Prepare fresh solutions for

each experiment. Avoid

repeated freeze-thaw cycles by

storing in single-use aliquots at

-20°C.- Use low-protein-

binding tubes and pipette tips.

Including a carrier protein like

0.1% Bovine Serum Albumin

(BSA) in the buffer can help

prevent adsorption, particularly

in in vitro assays.

Inconsistent experimental

results

- Inaccurate peptide

concentration due to

incomplete solubilization.-

Instability of the peptide in the

chosen vehicle.

- Before use, ensure the

solution is completely clear

and free of particulates. Gentle

vortexing or sonication can aid

dissolution.- The half-life of

Galanin (1-29) in a

hypothalamic membrane

preparation has been reported

to be approximately 100

minutes. For experiments

requiring longer stability, a
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solution of water and

acetonitrile (80:20) has been

suggested to be optimal.

Adverse reactions in in vivo

studies

- Non-physiological vehicle.-

Contamination of the solution.

- Use sterile, isotonic vehicles

such as 0.9% physiological

saline or Ringer's solution for

all in vivo administrations.-

Ensure all solutions are

prepared under sterile

conditions and filtered through

a 0.22 µm filter before

injection.

Physicochemical and Solubility Data
The following table summarizes the key physicochemical properties of rat/mouse Galanin (1-

29).

Property Value Reference

Molecular Weight 3164.48 g/mol

Formula C₁₄₁H₂₁₁N₄₃O₄₁

Amino Acid Sequence
GWTLNSAGYLLGPHAIDNHR

SFSDKHGLT

Solubility in Water Up to 1 mg/mL

Purity (typical) ≥95% (HPLC)

Experimental Protocols
Preparation of Galanin (1-29) for Intracerebroventricular
(ICV) Injection

Reconstitution: Allow the lyophilized Galanin (1-29) vial to equilibrate to room temperature

before opening. Reconstitute the peptide in sterile 0.9% physiological saline to the desired
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stock concentration (e.g., 1 µg/µL).

Solubilization: Gently vortex the vial to ensure the peptide is fully dissolved. Visually inspect

the solution to confirm it is clear and free of particulates.

Dilution: On the day of the experiment, dilute the stock solution to the final working

concentration using sterile 0.9% physiological saline.

Storage: If the stock solution is not used immediately, it should be aliquoted and stored at

-20°C. Avoid repeated freeze-thaw cycles.

Preparation of Galanin (1-29) for In Vitro Cell Culture
Experiments

Reconstitution: Equilibrate the lyophilized Galanin (1-29) to room temperature. Reconstitute

in sterile, purified water or a suitable buffer (e.g., PBS) to create a concentrated stock

solution.

Solubilization: Gently mix until the peptide is completely dissolved.

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

Application: Dilute the sterile stock solution directly into the cell culture medium to achieve

the final desired concentration for your experiment.

Handling Precautions: To minimize peptide adsorption to plasticware, consider using low-

protein-binding tubes and pipette tips.

Signaling Pathway and Experimental Workflow
Diagrams
Galanin (1-29) is a non-selective agonist for all three galanin receptor subtypes (GALR1,

GALR2, and GALR3). These receptors are G protein-coupled receptors (GPCRs) that activate

distinct downstream signaling pathways.
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Caption: Galanin (1-29) signaling pathways via GALR1/3 (Gi/o-coupled) and GALR2 (Gq/11-

coupled).

The following diagram outlines a typical workflow for an in vivo experiment involving Galanin (1-

29) administration.
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Caption: A generalized experimental workflow for in vivo studies using Galanin (1-29).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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